Cas no 896356-47-1 (N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide)

• Product Name: N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide
• CAS No: 896356-47-1
• MF: C₁₉H₁₉FN₂O₄S₂
• MW: 422.493565797806
• CID: 5799121
• Update Time: 2025-10-30

N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(2-ethoxyethyl)-4-fluoro-2(3H)-benzothiazolylidene]-4-(methylsulfonyl)-
• N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide

• Inchi： 1S/C19H19FN2O4S2/c1-3-26-12-11-22-17-15(20)5-4-6-16(17)27-19(22)21-18(23)13-7-9-14(10-8-13)28(2,24)25/h4-10H,3,11-12H2,1-2H3
• InChI Key： XATGZGJMKLJPOE-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=C(F)C=CC=C2S1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Additional information on N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide

Introduction to N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide (CAS No. 896356-47-1)

N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-methanesulfonylbenzamide

This compound, identified by the CAS number 896356-47-1, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that contribute to its unique pharmacological properties. The presence of a 4-fluoro substituent and a methanesulfonyl group in the benzamide moiety enhances its binding affinity and metabolic stability, making it a promising candidate for further development in medicinal chemistry.

The benzothiazole core is a well-documented scaffold in drug discovery, known for its broad spectrum of biological activities. Specifically, the 2,3-dihydro-1,3-benzothiazol-2-ylidene moiety has been extensively studied for its potential in treating various diseases, including neurological disorders and inflammatory conditions. The compound's design aims to leverage these properties while introducing modifications that improve bioavailability and reduce side effects.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and pain management. The structure of N-(2Z)-3(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4 strong>-methanesulfonylbenzamide aligns with this trend, as it combines elements known to modulate inflammatory pathways. Preliminary studies suggest that this compound may exhibit significant anti-inflammatory activity by inhibiting key enzymes involved in the production of pro-inflammatory cytokines.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole ring system followed by the introduction of the < strong >4-fluoro strong > and < strong >methanesulfonyl strong > substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular connectivity with high efficiency.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have shown that modifications in the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The ethoxyethyl group in N-(< strong >2Z strong >)-< strong >3 strong >(< strong > 2 strong >-ethoxyethyl)-< strong > 4 strong >-fluoro-< strong > 2 strong>,3-dihydro-< strong > 1 strong>,3-benzothiazol-< strong > 2 strong >ylidene]-< strong > 4 str ong >-methanesulfonylbenzamide enhances its solubility and improves oral bioavailability.

The compound's mechanism of action remains an area of active investigation. Early studies suggest that it may interact with specific receptors or enzymes involved in pain perception and inflammation. The < strong > 4-fluoro stron g > substituent is particularly noteworthy, as fluorine atoms are known to enhance binding affinity and metabolic stability. This feature may contribute to the compound's prolonged duration of action and reduced need for frequent dosing.

In vitro and in vivo studies have provided valuable insights into the compound's efficacy and safety profile. Preclinical trials have demonstrated its ability to reduce inflammation and pain without significant side effects at therapeutic doses. These findings are encouraging and warrant further investigation into its potential as a treatment for chronic inflammatory conditions.

The development of N-(< strong > 2Z stron g >)-< strong > 3 str ong >( < str ong > 2 str ong > -ethoxyethyl)-< stron g > 4 stron g >/fluoro/< stron g >/dihydro/< stron g >/1,/3-benzothiazol/< stron g >/ylidene]-/stron g >/4-/methanesulfonylbenzamide represents a significant step forward in pharmaceutical innovation. Its unique structure and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.